8-[(4-benzylpiperidin-1-yl)methyl]-7-(4-chlorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound involves a complex arrangement of carbon, hydrogen, nitrogen, oxygen, and chlorine atoms. The exact structure can be determined using techniques such as X-ray crystallography, NMR spectroscopy, or computational methods .Physical and Chemical Properties Analysis
The physical and chemical properties of a related compound, (1-Benzyl-4-piperidinyl)methylamine, include a boiling point of 125 °C and a predicted density of 1.018±0.06 g/cm3 . The properties of the compound may be similar but would need to be confirmed through experimental analysis.Mechanism of Action
While the exact mechanism of action for this compound is not known, a study on N′-(4-benzylpiperidin-1-yl)alkylamine derivatives suggests potential applications in the management of Alzheimer’s disease . These compounds were found to prevent β-sheet aggregation and fibril formation, inhibit AChE-mediated Aβ fibrillogenesis, and exert neuroprotective action .
Properties
CAS No. |
851938-34-6 |
---|---|
Molecular Formula |
C27H30ClN5O2 |
Molecular Weight |
492.02 |
IUPAC Name |
8-[(4-benzylpiperidin-1-yl)methyl]-7-[(4-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione |
InChI |
InChI=1S/C27H30ClN5O2/c1-30-25-24(26(34)31(2)27(30)35)33(17-21-8-10-22(28)11-9-21)23(29-25)18-32-14-12-20(13-15-32)16-19-6-4-3-5-7-19/h3-11,20H,12-18H2,1-2H3 |
InChI Key |
XRVALSYZGWFBAL-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCC(CC3)CC4=CC=CC=C4)CC5=CC=C(C=C5)Cl |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.